Cas no 66158-15-4 (1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 66158-15-4
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD03644482
• CID: 2138473
• PubChem ID: 5065592
• Update Time: 2025-05-20

1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carboxylic acid
• DB-300614
• EN300-236417
• SR-01000388119
• LDRFFJDBXVSKKM-UHFFFAOYSA-N
• SR-01000388119-1
• 66158-15-4
• SCHEMBL6524399
• F2153-0004
• 1-[(4-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CS-0270819
• AKOS005207949

• MDL： MFCD03644482
• Inchi： 1S/C13H10ClNO3/c14-10-5-3-9(4-6-10)8-15-7-1-2-11(12(15)16)13(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： LDRFFJDBXVSKKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC=C(C(=O)O)C1=O

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 498.3±45.0 °C at 760 mmHg
• Flash Point: 255.2±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Introduction to 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 66158-15-4)

1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, identified by its CAS number 66158-15-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a dihydropyridine core structure, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of a 4-chlorophenyl substituent and a methyl group at the 1-position, coupled with a 2-oxo functionality and a 3-carboxylic acid moiety, contributes to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for designing novel therapeutic agents.

The dihydropyridine scaffold is well-known for its role in cardiovascular medications, particularly calcium channel blockers. However, the modifications present in this compound open up possibilities for exploring new pharmacological targets. Recent studies have highlighted the potential of dihydropyridine derivatives in modulating various biological pathways, including enzyme inhibition and receptor binding. The 4-chlorophenyl group, in particular, is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

In the context of contemporary pharmaceutical research, 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been investigated for its potential in addressing neurological disorders. The dihydropyridine core is structurally similar to compounds that exhibit neuroprotective effects, suggesting that this molecule could serve as a lead compound for further development. Additionally, the 3-carboxylic acid group provides a site for further functionalization, allowing chemists to explore modifications that could improve bioavailability and target specificity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid for biological activity. Molecular docking studies have identified potential interactions with enzymes and receptors relevant to inflammation and pain management. These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The formation of the dihydropyridine ring is typically achieved through cyclization reactions, often catalyzed by acidic or basic conditions. The introduction of the 4-chlorophenyl group can be accomplished via Friedel-Crafts alkylation or acylation reactions, depending on the synthetic route chosen. The final step involves carboxylation at the 3-position, which can be achieved through various methods such as oxidation or carboxylation reactions.

From a medicinal chemistry perspective, the versatility of 1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid lies in its ability to be modified at multiple positions while retaining its core pharmacophore. This flexibility allows researchers to fine-tune its pharmacological profile by introducing different substituents or altering existing ones. For instance, replacing the methyl group with other alkyl or aryl groups could modify its solubility and metabolic stability. Similarly, changes to the 4-chlorophenyl substituent could influence its binding affinity to biological targets.

The compound's potential extends beyond traditional drug applications. Its structural motifs are reminiscent of natural products that have shown promising biological activities. By leveraging natural product-inspired scaffolds, chemists can design molecules that mimic the efficacy of these compounds while minimizing side effects. This approach aligns with the growing trend toward green chemistry and sustainable drug development.

In conclusion,1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 66158-15-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological disorders and inflammation make it a compelling candidate for further research and development. As computational methods continue to evolve, the discovery of new derivatives and analogs will likely expand its therapeutic potential even further.